Cas no 2227762-80-1 (rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol)

• Product Name: rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol
• CAS No: 2227762-80-1
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• CID: 6008279
• PubChem ID: 165598646
• Update Time: 2025-11-02

rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol
• EN300-1626918
• 2227762-80-1

• Inchi： 1S/C9H12BrNOS/c10-8-5-13-9(11-8)6-3-1-2-4-7(6)12/h5-7,12H,1-4H2/t6-,7-/m1/s1
• InChI Key： PEHPGDRXIYMSLN-RNFRBKRXSA-N
• SMILES： BrC1=CSC([C@@H]2CCCC[C@H]2O)=N1

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.4Ų

Additional information on rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol

Comprehensive Guide to rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol (CAS No. 2227762-80-1)

rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol is a chiral organic compound with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS number 2227762-80-1, features a unique structural combination of a cyclohexane ring and a brominated thiazole moiety. Its stereochemistry, particularly the (1R,2R) configuration, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The molecular structure of rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol includes a 4-bromo-1,3-thiazole group attached to a cyclohexane ring, which is further functionalized with a hydroxyl group. This combination of functional groups enhances its reactivity and versatility in chemical synthesis. The presence of the bromine atom on the thiazole ring offers opportunities for further derivatization via cross-coupling reactions, a topic of high interest in modern organic chemistry. The compound's chirality also makes it relevant for studies on enantioselective catalysis and asymmetric synthesis.

In recent years, rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol has gained attention in the pharmaceutical industry due to its potential as a building block for small-molecule drugs. The thiazole ring is a common pharmacophore found in many FDA-approved drugs, and the bromine substitution allows for further modifications to enhance biological activity. Researchers are exploring its use in developing antiviral and anti-inflammatory agents, aligning with current global health priorities. Additionally, its structural features make it a candidate for catalysis and ligand design in transition-metal-catalyzed reactions.

From a synthetic perspective, rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol can be prepared through multi-step organic transformations, including cyclohexane oxidation and thiazole bromination. The compound's stability under various conditions makes it suitable for storage and transportation, which is crucial for industrial applications. Its solubility in common organic solvents like dichloromethane and ethanol further enhances its utility in laboratory settings. These properties are frequently discussed in forums and research papers, reflecting the compound's growing popularity.

The agrochemical sector has also shown interest in rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol, particularly in the development of novel pesticides and herbicides. The thiazole ring's ability to interact with biological targets makes it a promising scaffold for designing crop protection agents. With increasing demand for sustainable agriculture, this compound's potential as an eco-friendly alternative to traditional agrochemicals is a hot topic among researchers and industry professionals.

Market trends indicate a rising demand for rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol, driven by its applications in drug discovery and material science. Suppliers and manufacturers are scaling up production to meet the needs of academic and industrial laboratories. The compound's CAS number 2227762-80-1 is often searched in chemical databases, highlighting its relevance in contemporary research. For those looking to purchase or synthesize this compound, understanding its spectroscopic properties (e.g., NMR, IR) and chromatographic behavior is essential for quality control.

In conclusion, rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclohexan-1-ol (CAS No. 2227762-80-1) is a versatile and highly functionalized compound with broad applications in pharmaceuticals, agrochemicals, and catalysis. Its unique structural features, including the brominated thiazole and chiral cyclohexane components, make it a valuable tool for researchers. As the scientific community continues to explore its potential, this compound is poised to play a significant role in advancing green chemistry and sustainable development initiatives.